N-ethyl-N-methyl-3-(pyrrolidin-3-yl)benzamide hydrochloride

• IUPAC Name: N-ethyl-N-methyl-3-pyrrolidin-3-ylbenzamide;hydrochloride
• InChI: InChI=1S/C14H20N2O.ClH/c1-3-16(2)14(17)12-6-4-5-11(9-12)13-7-8-15-10-13;/h4-6,9,13,15H,3,7-8,10H2,1-2H3;1H
• InChI Key: JRKOTWNXVJULFC-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)C1=CC=CC(=C1)C2CCNC2.Cl
• Molecular Formula: C14H21ClN2O
• DSSTOX Substance ID: DTXSID70676559
• Molecular Weight: 268.78 g/mol
• CAS RN: 1223748-27-3, 12237-27-3

Description

N-ethyl-N-methyl-3-(pyrrolidin-3-yl)benzamide hydrochloride, also known as EMB-3 or MPHP-2201, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the class of indole-based synthetic cannabinoids and has a similar structure to other compounds in this class, such as JWH-018 and AM-2201.

Scientific Research Applications

Diagnostic Imaging Applications

Radiolabeled benzamide derivatives, including iodine-123-labeled compounds similar to N-ethyl-N-methyl-3-(pyrrolidin-3-yl)benzamide, have been utilized in diagnostic imaging for detecting melanoma metastases. These compounds bind selectively to melanoma cells due to the ectodermic origin of melanocytes, offering a promising approach for melanoma imaging. The use of such tracers has allowed for the detection of cutaneous lesions, superficial pathologic lymph nodes, pulmonary, and hepatic metastases in patients with metastatic melanoma, showcasing the potential of benzamide derivatives in enhancing the diagnostic capabilities for this cancer type (Maffioli et al., 1994).

Receptor Studies

Benzamide derivatives have also been used in studies investigating the dopamine system in neuropsychiatric disorders. For instance, normal dopamine transporter and receptor density findings in patients with idiopathic restless legs syndrome (RLS), using radiolabeled benzamide for imaging, indicate that the striatal dopamine system remains unchanged in these conditions. This supports the hypothesis that alterations in the dopamine system might not be a contributing factor to RLS (Tribl et al., 2001).

Oncology Research

In oncology research, specific benzamide tracers have been investigated for their ability to bind to sigma receptors overexpressed on breast cancer cells. Studies have demonstrated the potential of these tracers to visualize primary breast tumors in vivo, providing a non-invasive method to assess tumor proliferation and possibly aiding in the treatment decision-making process (Caveliers et al., 2002).